5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C19H14BrClFNO4S
• Molecular Weight: 486.7 g/mol
• IUPAC Name: (5E)-5-[(3-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-3-[(2-chloro-6-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H14BrClFNO4S/c1-2-27-15-7-10(6-12(20)17(15)24)8-16-18(25)23(19(26)28-16)9-11-13(21)4-3-5-14(11)22/h3-8,24H,2,9H2,1H3/b16-8+
• InChI Key: NOMVNYHMKRHWQT-LZYBPNLTSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=C(C=CC=C3Cl)F)Br)O
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=C(C=CC=C3Cl)F)Br)O

Description

5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as BTF, is a synthetic compound that has been extensively studied for its potential use in medicine. BTF is a thiazolidinedione derivative, which is a class of compounds that are known for their ability to activate peroxisome proliferator-activated receptor gamma (PPARγ) and improve insulin sensitivity.

Mechanism of Action

The exact mechanism of action of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the activation of PPARγ. PPARγ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. Activation of PPARγ by 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione leads to improved insulin sensitivity, which may contribute to its anti-tumor activity. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the activity of several enzymes involved in cancer cell proliferation, which may also contribute to its anti-tumor effects.
Biochemical and Physiological Effects
5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor activity, 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have anti-inflammatory, anti-oxidant, and anti-diabetic effects. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to reduce inflammation in animal models of arthritis and colitis, and to improve glucose and lipid metabolism in animal models of diabetes. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to protect against oxidative stress, which is a key contributor to many chronic diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione for lab experiments is its high potency and specificity. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have potent anti-tumor activity at low concentrations, which makes it an attractive candidate for further study. However, one limitation of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is its relatively low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One area of interest is the development of more effective delivery methods for 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione, such as nanoparticles or liposomes, which could improve its solubility and bioavailability. Another area of interest is the investigation of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione in combination with other anti-cancer drugs, which could enhance its anti-tumor activity. Finally, further studies are needed to fully understand the mechanism of action of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione and its potential applications in the treatment of other diseases, such as diabetes and inflammation.
In conclusion, 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a promising synthetic compound that has been extensively studied for its potential use in medicine. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has potent anti-tumor activity and a variety of other biochemical and physiological effects, which make it an attractive candidate for further study. While there are some limitations to working with 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments, there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the reaction of 3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione with 3-bromo-5-ethoxy-4-hydroxybenzaldehyde in the presence of a base catalyst. The reaction results in the formation of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione as a yellow solid with a high yield.

Scientific Research Applications

5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential use in the treatment of various diseases. One of the most promising applications of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is in the treatment of cancer. Studies have shown that 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has potent anti-tumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models.